4'-Isopropylflavone
Overview
Description
Synthesis Analysis
Flavonoids, including 4’-Isopropylflavone, can be synthesized through a process involving esterification, rearrangement, and cyclization . A novel one-pot synthesis of flavones has been described, which involves the BiCl3/RuCl3-mediated synthesis of functionalized flavones. This includes intermolecular ortho-acylation of substituted phenols with cinnamoyl chlorides, and intramolecular cyclodehydrogenation of the resulting o-hydroxychalcones .Scientific Research Applications
Tumor Diagnosis and Therapy
Manganese-based nanomaterials, including mn-64, have been recognized for their low cost, non-toxic nature, and versatile oxidation states. These characteristics have led to their application in various fields, particularly in tumor diagnosis and therapy . They have been used in magnetic resonance imaging, photoacoustic and photothermal imaging, ultrasound imaging, multimodal imaging, and biodetection .
Drug Delivery
Manganese-based materials, including mn-64, have shown potential in drug delivery applications. They can be used to deliver drugs to specific parts of the body, improving the effectiveness of the treatment and reducing side effects .
Tumor Microenvironment Regulation
Manganese-based materials have been found to be effective in regulating the tumor microenvironment. This can enhance the effectiveness of cancer treatments and improve patient outcomes .
Synergistic Photothermal, Photodynamic, and Chemodynamic Therapies
Mn-64 has been used in synergistic photothermal, photodynamic, and chemodynamic therapies. These therapies use light and chemicals to kill cancer cells, and the addition of mn-64 can enhance their effectiveness .
Tumor Immunotherapy
Manganese-based materials, including mn-64, have shown potential in tumor immunotherapy. This involves stimulating the body’s immune system to attack cancer cells, and mn-64 can enhance this process .
Imaging-Guided Therapy
Mn-64 has been used in imaging-guided therapy. This involves using imaging techniques to guide the delivery of therapy to specific parts of the body, improving the accuracy and effectiveness of the treatment .
Mechanism of Action
Target of Action
MN-64 is a potent inhibitor of tankyrase 1 and tankyrase 2 (TNKS1 and TNKS2), with IC50 values of 6 nM and 72 nM, respectively . Tankyrases are poly-ADP-ribosyltransferases involved in various cellular processes, including Wnt signaling, telomere maintenance, and mitosis .
Mode of Action
MN-64 interacts with its targets, TNKS1 and TNKS2, by binding to them and inhibiting their activity . This inhibition effectively disrupts the function of these enzymes, leading to changes in the cellular processes they are involved in .
Biochemical Pathways
One of the key pathways affected by MN-64 is the Wnt/β-catenin signaling pathway . This pathway is crucial for cell proliferation and differentiation. By inhibiting TNKS1 and TNKS2, MN-64 effectively inhibits Wnt/β-catenin signaling .
Result of Action
The inhibition of TNKS1 and TNKS2 by MN-64 leads to the disruption of the Wnt/β-catenin signaling pathway . This can result in decreased cell proliferation and increased cell differentiation, which could potentially be beneficial in the treatment of diseases characterized by abnormal cell growth
properties
IUPAC Name |
2-(4-propan-2-ylphenyl)chromen-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16O2/c1-12(2)13-7-9-14(10-8-13)18-11-16(19)15-5-3-4-6-17(15)20-18/h3-12H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PYTOHIUBXSJKQH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)C2=CC(=O)C3=CC=CC=C3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4'-Isopropylflavone | |
CAS RN |
92831-11-3 |
Source
|
| Record name | 92831-11-3 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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